Cas no 30293-85-7 (methyl (2R)-2-isocyanato-3-methylbutanoate)

• Product Name: methyl (2R)-2-isocyanato-3-methylbutanoate
• CAS No: 30293-85-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1445302
• PubChem ID: 40501124
• Update Time: 2025-04-20

methyl (2R)-2-isocyanato-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-isocyanato-3-methyl-, methyl ester, (2R)-
• methyl (2R)-2-isocyanato-3-methylbutanoate
• methyl(2R)-2-isocyanato-3-methylbutanoate
• EN300-1458642
• AKOS006309144
• 30293-85-7
• DTXSID601266207

• Inchi： 1S/C7H11NO3/c1-5(2)6(8-4-9)7(10)11-3/h5-6H,1-3H3/t6-/m1/s1
• InChI Key： JCVZXXSBCISMLJ-ZCFIWIBFSA-N
• SMILES： O(C)C([C@@H](C(C)C)N=C=O)=O

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.73